Cas no 51293-50-6 (2-(2-Hydroxymethylphenyl)butan-2-ol)

• Product Name: 2-(2-Hydroxymethylphenyl)butan-2-ol
• CAS No: 51293-50-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 935123
• Update Time: 2023-08-02

2-(2-Hydroxymethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol,-alpha--ethyl--alpha--methyl-(9CI)
• 2-(2-Hydroxymethylphenyl)butan-2-ol

• Inchi： 1S/C11H16O2/c1-3-11(2,13)10-7-5-4-6-9(10)8-12/h4-7,12-13H,3,8H2,1-2H3
• InChI Key： JIFFZBJIGNFPPC-UHFFFAOYSA-N
• SMILES： OC(C)(CC)C1C=CC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 40.5